Cas no 851903-45-2 (2-{(Dimethyl-1,2-oxazol-4-yl)methylsulfanyl}pyridine-3-carboxylic Acid)

2-{(Dimethyl-1,2-oxazol-4-yl)methylsulfanyl}pyridine-3-carboxylic Acid structure
851903-45-2 structure
Product Name:2-{(Dimethyl-1,2-oxazol-4-yl)methylsulfanyl}pyridine-3-carboxylic Acid
CAS No:851903-45-2
MF:C12H12N2O3S
MW:264.300281524658
CID:3107904
PubChem ID:2531871
Update Time:2025-04-21

2-{(Dimethyl-1,2-oxazol-4-yl)methylsulfanyl}pyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-{[(3,5-dimethylisoxazol-4-yl)methyl]thio}nicotinic acid
    • BJB90345
    • AKOS008036093
    • 2-{[(dimethyl-1,2-oxazol-4-yl)methyl]sulfanyl}pyridine-3-carboxylicacid
    • Z71181208
    • G31802
    • 851903-45-2
    • 2-{[(dimethyl-1,2-oxazol-4-yl)methyl]sulfanyl}pyridine-3-carboxylic acid
    • 2-{[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]sulfanyl}pyridine-3-carboxylic acid
    • EN300-12170
    • 2-(((3,5-DIMETHYLISOXAZOL-4-YL)METHYL)THIO)NICOTINIC ACID
    • 2-([(3,5-dimethylisoxazol-4-yl)methyl]thio)nicotinic acid
    • 2-[(3,5-dimethyl-1,2-oxazol-4-yl)methylsulfanyl]pyridine-3-carboxylic Acid
    • 2-{(Dimethyl-1,2-oxazol-4-yl)methylsulfanyl}pyridine-3-carboxylic Acid
    • Inchi: 1S/C12H12N2O3S/c1-7-10(8(2)17-14-7)6-18-11-9(12(15)16)4-3-5-13-11/h3-5H,6H2,1-2H3,(H,15,16)
    • InChI Key: NGIXNFYAERHBRC-UHFFFAOYSA-N
    • SMILES: S(C1C(C(=O)O)=CC=CN=1)CC1C(C)=NOC=1C

Computed Properties

  • Exact Mass: 264.05686342Da
  • Monoisotopic Mass: 264.05686342Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 102Ų

2-{(Dimethyl-1,2-oxazol-4-yl)methylsulfanyl}pyridine-3-carboxylic Acid Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B432568-50mg
2-{[(Dimethyl-1,2-oxazol-4-yl)methyl]sulfanyl}pyridine-3-carboxylic Acid
851903-45-2
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$ 50.00 2022-06-07
TRC
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2-{[(Dimethyl-1,2-oxazol-4-yl)methyl]sulfanyl}pyridine-3-carboxylic Acid
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2-{[(Dimethyl-1,2-oxazol-4-yl)methyl]sulfanyl}pyridine-3-carboxylic Acid
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$ 320.00 2022-06-07
Chemenu
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2-{[(dimethyl-1,2-oxazol-4-yl)methyl]sulfanyl}pyridine-3-carboxylic acid
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Enamine
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